Cas no 146511-08-2 (1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester)
146511-08-2 structure
Product Name:1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester
CAS No:146511-08-2
MF:C6H8N2O4
MW:172.138721466064
CID:101152
PubChem ID:45099593
Update Time:2025-04-18
1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester
- METHYL 2,5-DIOXOPIPERAZINE-1-CARBOXYLATE
- 2,5-dioxo-piperazine-1-carboxylic acid methyl ester
- 1-Piperazinecarboxylicacid,2,5-dioxo-,methylester(9CI)
- DTXSID70667987
- 146511-08-2
-
- Inchi: 1S/C6H8N2O4/c1-12-6(11)8-3-4(9)7-2-5(8)10/h2-3H2,1H3,(H,7,9)
- InChI Key: OEHKZSGCTQERHR-UHFFFAOYSA-N
- SMILES: O(C)C(N1C(CNC(C1)=O)=O)=O
Computed Properties
- Exact Mass: 172.04800
- Monoisotopic Mass: 172.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7A^2
- XLogP3: -0.9
Experimental Properties
- PSA: 75.71000
- LogP: -1.02210
1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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